4-ethyl-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide

• IUPAC Name: 4-ethyl-N-(2-methyl-1,3-dioxoisoindol-5-yl)benzamide
• InChI: InChI=1S/C18H16N2O3/c1-3-11-4-6-12(7-5-11)16(21)19-13-8-9-14-15(10-13)18(23)20(2)17(14)22/h4-10H,3H2,1-2H3,(H,19,21)
• InChI Key: KKEADQMSOWUASJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)C(=O)N(C3=O)C
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

4-ethyl-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide, also known as EMDB-1, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-ethyl-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide is not fully understood, but it is believed to act through the inhibition of certain enzymes involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of topoisomerase IIα, an enzyme involved in DNA replication and cell division, which may contribute to its anti-cancer effects.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the production of cytokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of 4-ethyl-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide is its high yield and purity, which makes it suitable for use in lab experiments. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several potential future directions for the study of 4-ethyl-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide. One direction is to further investigate its mechanism of action, which may provide insights into its potential therapeutic applications. Another direction is to study its effects in combination with other anti-cancer agents, which may enhance its efficacy. Additionally, further studies are needed to determine its safety and efficacy in animal models and in human clinical trials.

Scientific Research Applications

4-ethyl-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide has been studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.